Cas no 1227576-19-3 (Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate
• CAS No: 1227576-19-3
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4689176
• Update Time: 2025-06-14

Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-5-(trifluoromethyl)nicotinate
• Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)6-3-5(9(11,12)13)4-14-7(6)10/h3-4H,2H2,1H3
• InChI Key： JHVSIBRYMZEDCM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)OCC)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate

Research Brief on Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate (CAS: 1227576-19-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate (CAS: 1227576-19-3) is a fluorinated nicotinate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The presence of both fluorine and trifluoromethyl groups on the pyridine ring enhances its metabolic stability and binding affinity to target proteins, making it a valuable scaffold in pharmaceutical research.

Recent studies have explored the synthetic pathways and reactivity of Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate, highlighting its utility in cross-coupling reactions and nucleophilic substitutions. For instance, researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura couplings to generate diverse biaryl derivatives with potential pharmacological activities. Additionally, its ester functionality allows for further derivatization, enabling the introduction of various pharmacophores to optimize drug-like properties. These synthetic strategies underscore the compound's role as a key intermediate in the design of novel therapeutic agents.

In the context of drug discovery, Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate has been investigated as a precursor for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The fluorinated pyridine core of this compound exhibits high affinity for ATP-binding sites of kinases, making it a promising candidate for inhibitor design. Recent preclinical studies have demonstrated the efficacy of derivatives of this compound in inhibiting specific kinases involved in cancer progression, with notable results in reducing tumor growth in animal models. These findings highlight its potential as a lead compound for further optimization and clinical development.

Beyond its applications in kinase inhibitor development, Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate has also been explored in the synthesis of agrochemicals and materials science. The trifluoromethyl group, in particular, imparts unique physicochemical properties, such as increased lipophilicity and resistance to metabolic degradation, which are desirable traits in agrochemical active ingredients. Recent patents and publications have disclosed the use of this compound in the preparation of herbicides and fungicides, showcasing its broad utility across different industries. Furthermore, its incorporation into polymeric materials has been investigated for enhancing thermal stability and chemical resistance, opening new avenues for material innovation.

In conclusion, Ethyl 2-fluoro-5-(trifluoromethyl)nicotinate (CAS: 1227576-19-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its biological activity, positions it as a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in clinical settings, paving the way for novel treatments for various diseases.